ABSTRACTIn powder bed fusion laser beam (PBF-LB), powder reusability remains key to keeping cost-effectivity as well as sustainability. In this study, highly sensitive Ti6Al4V ELI powder typically used for medical and aerospace applications is studied. Powder properties of new and reused powders after 10 build cycles subjected to variations such as morphology, particle size distribution (PSD), chemical composition and flowability were analysed. The flow rate using Carney flowmeter increased from 6.8 s to 12 s. Oxygen content slightly increased from 0.11% to 0.12%. The dimensional deviations are measured in six builds of eight samples spread through the build plate. The density of the cubes does not show relevant differences in density (from 99.6% to 99.9%), only the last batch exhibits slightly lower density than the previous builds. Studied properties for the powder and builds are maintained throughout the experiment, demonstrating repeatability of industrial production of metal parts.

ABSTRACTIn this study, the effects of Cu addition on AlFeMnTiSi0.75Cux (x = 0, 0.25, 0.5, 0.75, 1.00; in molar ratios) high entropy alloys (HEAs) prepared via mechanical alloying and spark plasma sintering were investigated. The structure, phase, morphology and composition of HEA powders were analysed and the results revealed that the AlFeMnTiSi0.75Cux HEAs exhibited a multiphase structure. Additionally, after sintering at 900 °C, the formation of BCC, µ and L21 phases in the densified HEAs was enhanced. The investigation of the hardness, nanoindentation and compressive properties revealed that the microstructural and mechanical properties of AlFeMnTiSi0.75Cux HEAs were improved at the optimal Cu fraction (0.25 molar ratio). The nanoindentation results revealed that the AlFeMnTiSi0.75Cux HEAs exhibited the highest hardness and elastic modulus (HIT = 19.2 GPa, EIT = 336 GPa). These results improve the current understanding of multiphase HEAs and may pave way for the development of advanced HEAs with superior mechanical properties.

ABSTRACTSpark Plasma Sintering (SPS) is an innovative sintering technique, whereby many of the beneficial effects of this process on sintering are still elusive. To allow for the detailed investigations of the SPS process, a custom experimental set-up and a corresponding finite element (FE) model was developed. The miniaturised setup allows for very high current intensities, custom pulse patterns, a wide pressure range and dilatometric measurements. The FE model was employed to calculate the temperature field in the set-up and the sintering specimen itself. A very good correlation of the temperature, current and voltage over the entire process was observed. Our investigations show that the contact conductivities have a significant impact on the process temperature. Also, the imperfect contacts at the interfaces between the graphite foil and the real specimen may lead to a significant variance of the currents necessary to obtain the desired sintering temperature.

ABSTRACTIn this study, TiC-reinforced CoCrFeMnNi high-entropy alloy (HEA) composites were prepared by mechanical alloying (MA) and spark plasma sintering (SPS). The phase composition, microstructure, mechanical and thermal expansion behaviour of composite HEAs were investigated. The results reveal that the addition of TiC has no effect on the crystal structure, however, the microstructure and mechanical properties show a strong dependency on the TiC content. Compared to the original HEA, the composite HEA shows decreased grain size, resulting in TiC nanoparticles (NPs) retarding grain growth by pinning the grain boundaries. With increasing TiC content from 0 to 4 wt-%, significant increases in the hardness from 410 to 480 HV and compressive yield strength from 680 to 1100 MPa, which is mainly due to the grain boundary and dispersion strengthening effects. Moreover, the thermal expansion curves show linear increments up to 800°C and decrease with increasing TiC content.

ABSTRACTThis works proposes a methodology for fabricating materials with specific characteristics mimicking human bones. A Ti64 alloy powder was used as the base material and it was mixed with Ag, Ta, TiN and salt particles to obtain different features. A hip-bone like component was fabricated, including a highly porous core of Ti64/25Ta/5Ag and a compact outer shell of Ti64/5Ag that is supposed to improve corrosion and osseointegration. Besides, a harder cover surface in Ti64/10TiN composite should increase the wear resistance. The green component was sintered at 1260°C in argon. Its Young’s modulus was close to the one of bones due to the added porosity, which also provided a permeability close to the one reported for trabecular bones. Tribocorrosion behaviour in simulated body fluid was improved by TiN addition. In conclusion, the proposed processing route was able to produce complex components fulfilling specific features required for human bone replacement.

Published in Powder Metallurgy (Vol. 66, No. 1, 2023)

ABSTRACTThe microstructure and mechanical properties of 17-4 stainless steel produced by Binder Jetting (BJT) and heat treated according to the standard conditions for the 17-4 PH steel (H900 and H1100) were investigated. The sintered relative density is 97.8% with a slightly anisotropic shrinkage. Tensile strength and elongation are above the minimum required for the wrought steel and comparable to those of the same material manufactured by Metal Injection Molding. They are also better than those reported in the literature for the 17-4 PH stainless steel manufactured by BJT. Tensile elongation at fracture is anisotropic, highlighting a significant dependence of the non-uniform plastic deformation on the direction.

ABSTRACTHigh sintered density is desired for heavy-duty applications and there are different ways through which the sintered density can be improved. In the current study, nanopowder is blended to the conventionally used micrometre-sized water-atomised steel powder to evaluate its impact on sintering. Both the powder variants, without and with nanopowder, were subjected to thermogravimetry analysis, and uniaxially compacted to the same green density of 7.15 g/cc or 90% relative density and sintered at 1250°C in pure hydrogen. A comparative analysis was performed with respect to the microstructural evolution between the micro and micro/nano bimodal powder compacts. JMatPro and electron backscattered diffraction was used to understand the microstructural evolution. An attempt was made to understand the improved linear shrinkage in the micro/nano bimodal powder compact using a combination of microstructure analysis and chemical analysis.

Published in Powder Metallurgy (Vol. 65, No. 5, 2022)

ABSTRACTThe present work deals with the metal injection moulding and ultra-high temperature sintering of 17-4 PH powder. Purposefully, 5 mass% ZrO2 particles were dispersed by applying high shear stress during feedstock preparation. Uniformly distributed particles effectively hindered the powder boundary migration and limited their growth during ultra-high sintering temperatures. The achieved thermal stability provided a proper condition for reducing the final porosity to 3% and significantly improved the ultimate strength to 1070 MPa after sintering at 1380°C. Also, the ZrO2 particles acted as facilitators of sliding between solid powders and substantially reduced the required pressure for injecting to 700 Bar. Through introducing such a new approach in the field of powder injection moulding by ZrO2 particles, the amount of anisotropic shrinkage was reduced to 2%.